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Compound of Interest

5-Bromo-2-
Compound Name: , , o
(isopropylamino)pyrimidine

Cat. No.: B1285334

CAS Number: 77476-95-0

This technical guide provides a comprehensive overview of 5-Bromo-2-
(isopropylamino)pyrimidine, a substituted pyrimidine of interest to researchers, scientists,
and professionals in drug development. This document summarizes its known properties,
outlines a probable synthetic approach, and discusses its potential biological significance
based on the activities of structurally related compounds.

Core Compound Properties

While detailed experimental data for 5-Bromo-2-(isopropylamino)pyrimidine is not
extensively available in peer-reviewed literature, fundamental properties have been reported by
chemical suppliers.[1][2][3][4][5] These are summarized below.
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Property Value Reference(s)
CAS Number 77476-95-0 [11[2][3][41[5]
Molecular Formula C7H10BrNs [1112][3][5]
Molecular Weight 216.08 g/mol [11[31[5]
Physical Form Solid [1]

InChi Key ZJQAKBVJIMKLEX- o

UHFFFAOYSA-N

SMILES BrC1=CN=C(NC(C)C)N=C1 [1]

Synthesis and Experimental Protocols

A detailed, experimentally verified synthesis protocol for 5-Bromo-2-
(isopropylamino)pyrimidine is not readily available in published scientific literature. However,
based on general methods for the synthesis of 2-aminopyrimidine derivatives, a plausible
synthetic route would involve the nucleophilic aromatic substitution of a di-halogenated
pyrimidine.[6] A likely precursor for this synthesis is 5-bromo-2-chloropyrimidine.

Proposed Synthesis of 5-Bromo-2-
(isopropylamino)pyrimidine

This proposed method involves the reaction of 5-bromo-2-chloropyrimidine with
isopropylamine. The chlorine atom at the 2-position of the pyrimidine ring is activated towards
nucleophilic attack by the electron-withdrawing nitrogen atoms in the ring, making it a suitable
site for substitution by an amine.

Reaction:

5-bromo-2-chloropyrimidine + isopropylamine — 5-Bromo-2-(isopropylamino)pyrimidine +
HCI

Materials:

e 5-bromo-2-chloropyrimidine
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 Isopropylamine

e A suitable solvent (e.g., ethanol, isopropanol, or a polar aprotic solvent like DMF)

e A non-nucleophilic base (e.qg., triethylamine or diisopropylethylamine) to neutralize the HCI
byproduct.

Procedure (Hypothetical):

o Dissolve 5-bromo-2-chloropyrimidine in the chosen solvent in a reaction vessel equipped
with a stirrer and a condenser.

e Add an excess of isopropylamine to the solution.

e Add the non-nucleophilic base to the reaction mixture.

e Heat the mixture to reflux and monitor the reaction progress using a suitable technique, such
as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

e Upon completion, cool the reaction mixture to room temperature.

e Remove the solvent under reduced pressure.

e The crude product can be purified by column chromatography on silica gel or by
recrystallization from a suitable solvent system.

It is important to note that this is a generalized and hypothetical protocol. The specific reaction
conditions, such as temperature, reaction time, and purification method, would require

‘“ . +BBSE‘ 1. Mix
Reaction 2. Cool 3. Isolate Crude 4. Purify
(Heating/Reflu - - H 5 Bromo 2 (sopropyaminojpyrimicine H
Solvent (€.g., Ethanol)
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Figure 1. A generalized workflow for the proposed synthesis of 5-Bromo-2-
(isopropylamino)pyrimidine.

Potential Biological and Pharmacological Activity

The pyrimidine scaffold is a well-established pharmacophore in medicinal chemistry, and its
derivatives are known to exhibit a wide range of biological activities, including anticancer,
antimicrobial, antiviral, and anti-inflammatory properties.[7][8] Specifically, 2-aminopyrimidine
derivatives have garnered significant attention as potential therapeutic agents.[7][8][9]

Kinase Inhibitory Activity

A prominent application of 2-aminopyrimidine derivatives is in the development of protein
kinase inhibitors.[10][11][12][13] Protein kinases are a large family of enzymes that play crucial
roles in cellular signaling, and their dysregulation is implicated in numerous diseases,
particularly cancer. The 2-aminopyrimidine core can mimic the adenine base of ATP, allowing
these compounds to bind to the ATP-binding site of kinases and inhibit their activity.

Given its structure, it is plausible that 5-Bromo-2-(isopropylamino)pyrimidine could be
investigated as a kinase inhibitor. The isopropylamino group at the 2-position and the bromo
substituent at the 5-position could be key for modulating potency and selectivity against
different kinases.
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Figure 2. A representative signaling pathway (MAPK pathway) that is often targeted by
pyrimidine-based kinase inhibitors.

Conclusion

5-Bromo-2-(isopropylamino)pyrimidine is a chemical compound with potential applications
in medicinal chemistry and drug discovery, particularly in the area of kinase inhibitors. While
detailed experimental data is currently limited in the public domain, its structural features
suggest it could be a valuable building block for the synthesis of biologically active molecules.
Further research is needed to fully characterize its physical and chemical properties, establish
a robust synthetic protocol, and explore its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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